Cas no 778646-92-7 (tert-Butyl 8-oxo-5-azaspiro[3.5]nonane-5-carboxylate)

• Product Name: tert-Butyl 8-oxo-5-azaspiro[3.5]nonane-5-carboxylate
• CAS No: 778646-92-7
• MF: C₁₃H₂₁NO₃
• MW: 239.310744047165
• MDL: MFCD09336375
• CID: 2093359
• PubChem ID: 17435105
• Update Time: 2025-04-21

tert-Butyl 8-oxo-5-azaspiro[3.5]nonane-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl 8-oxo-5-azaspiro[3.5]nonane-5-carboxylate
• 5-Boc-8-oxo-5-azaspiro[3.5]nonane
• 8-Oxo-5-aza-spiro[3.5]nonane-5-carboxylic acid tert-butyl ester
• DA-41374
• Z228589848
• N-Boc-5-azaspiro[3.5]nonan-8-one
• 778646-92-7
• 5-Boc-5-azaspiro[3.5]nonane-8-one
• ASCBSGNUAQKGNU-UHFFFAOYSA-N
• tert-butyl 6-oxo-9-azaspiro[3.5]nonane-9-carboxylate
• SCHEMBL4485043
• PB20361
• tert-butyl8-oxo-5-azaspiro[3.5]nonane-5-carboxylate
• AKOS009108657
• CS-0054785
• EN300-26947
• SY025744
• MFCD09336375
• 826-110-6
• tert-butyl 8-oxo-5-azaspiro(3.5)nonane-5-carboxylate
• DGB64692

• MDL： MFCD09336375
• Inchi： 1S/C13H21NO3/c1-12(2,3)17-11(16)14-8-5-10(15)9-13(14)6-4-7-13/h4-9H2,1-3H3
• InChI Key： ASCBSGNUAQKGNU-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CCC(CC21CCC2)=O)=O

Computed Properties

• Exact Mass: 239.15214353g/mol
• Monoisotopic Mass: 239.15214353g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 339
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 46.6Ų

Experimental Properties

• Density: 1.1±0.1 g/cm3
• Melting Point: 39-41 °C
• Boiling Point: 348.6±35.0 °C at 760 mmHg
• Flash Point: 164.6±25.9 °C
• Vapor Pressure: 0.0±0.8 mmHg at 25°C

tert-Butyl 8-oxo-5-azaspiro[3.5]nonane-5-carboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids and derivatives Piperidinecarboxylic acids